Roridind
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Overview
Description
Roridin D is a natural product found in Baccharis coridifolia, Myrothecium, and other organisms with data available.
Scientific Research Applications
Cytotoxicity and Antiproliferative Activity
- Cytotoxicity Analysis : Roridin E, a macrocyclic trichothecene mycotoxin, shows potent antiproliferative activity against cancer cell lines. A study found that roridin E exhibited significantly stronger cytotoxicity compared to its derivative, 12′-Hydroxyroridin E, against various human and animal cell lines, suggesting the critical role of the 12′-position in its cytotoxicity (Oda et al., 2010).
Antibiotic Properties
- Antibiotic Discovery : Roridin A, identified as an antibiotic, was studied for its structure through base catalysed hydrolysis, yielding insights into its components and macrocyclic diester structure (Böhner & Tamm, 1966).
Effects on Plant Development
- Inhibition of Pollen Development : Studies revealed that Roridin A and verrucarin A, produced by Cylindrocarpon sp., inhibit pollen development in Arabidopsis thaliana. The inhibition was observed at specific concentrations, affecting the microspore stage of development (Shimada et al., 2004).
Role in Plant Pathology
- Virulence Factor in Plant Pathology : Research indicated that Roridin E may act as a virulence factor in Myrothecium leaf spot of muskmelon. The compound, produced by Myrothecium roridum, enhanced sporulation and lesion diameter on infected leaves, suggesting a role in the pathogen's attack strategy (Kuti, Ng, & Bean, 1989).
Antimalarial Activity
- Antimalarial Potential : Roridin E and other macrocyclic trichothecenes have shown high antimalarial activity, as demonstrated in bioassay-guided fractionation studies. This highlights the potential application of these compounds in antimalarial drug development (Isaka et al., 1999).
Antifungal Applications
- Antifungal Effects : Roridin A and D, isolated from a marine sponge-associated fungus Myrothecium sp., were found to be effective inhibitors against Sclerotinia sclerotiorum, a plant pathogenic fungus. These findings suggest their use as potential antifungal agents in agriculture (Xie et al., 2008).
Properties
CAS No. |
14682-29-2 |
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Molecular Formula |
C29H38O9 |
Molecular Weight |
530.6 g/mol |
IUPAC Name |
(19E)-18-(1-hydroxyethyl)-5,14,26-trimethylspiro[2,10,13,17,24-pentaoxapentacyclo[23.2.1.03,8.08,26.012,14]octacosa-4,19,21-triene-27,2'-oxirane]-11,23-dione |
InChI |
InChI=1S/C29H38O9/c1-17-9-10-28-15-34-25(32)24-26(3,38-24)11-12-33-19(18(2)30)7-5-6-8-23(31)37-20-14-22(36-21(28)13-17)29(16-35-29)27(20,28)4/h5-8,13,18-22,24,30H,9-12,14-16H2,1-4H3/b7-5+,8-6? |
InChI Key |
XZWOQFZHIMDODQ-KQQUZDAGSA-N |
Isomeric SMILES |
CC1=CC2C3(CC1)COC(=O)C4C(O4)(CCOC(/C=C/C=C/C(=O)OC5C3(C6(CO6)C(C5)O2)C)C(C)O)C |
SMILES |
CC1=CC2C3(CC1)COC(=O)C4C(O4)(CCOC(C=CC=CC(=O)OC5C3(C6(CO6)C(C5)O2)C)C(C)O)C |
Canonical SMILES |
CC1=CC2C3(CC1)COC(=O)C4C(O4)(CCOC(C=CC=CC(=O)OC5C3(C6(CO6)C(C5)O2)C)C(C)O)C |
Synonyms |
RORIDIND |
Origin of Product |
United States |
Retrosynthesis Analysis
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